Cas no 2138252-66-9 (Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]-)

• Product Name: Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]-
• CAS No: 2138252-66-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5279835
• Update Time: 2025-07-23

Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C11H20N2O/c1-12-6-8-13(9-7-12)5-4-10-2-3-11(10)14/h10H,2-9H2,1H3
• InChI Key： OWYWUTIGDCCPJA-UHFFFAOYSA-N
• SMILES： C1(=O)CCC1CCN1CCN(C)CC1

Additional information on Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]-

Exploring the Potential of Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- (CAS No. 2138252-66-9) in Modern Research

In the realm of organic chemistry and pharmaceutical research, Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- (CAS No. 2138252-66-9) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclobutanone core and piperazine substitution, offers a versatile scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its structural features, which enable interactions with biological targets while maintaining synthetic accessibility.

The compound's 2-[2-(4-methyl-1-piperazinyl)ethyl] side chain introduces a basic nitrogen center, enhancing its potential as a building block for central nervous system (CNS)-targeting molecules. Recent studies highlight its utility in designing neurotransmitter modulators, particularly in addressing challenges like blood-brain barrier permeability – a hot topic in Alzheimer's disease and Parkinson's research. The 4-methylpiperazine moiety, a common pharmacophore in FDA-approved drugs, suggests promising ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From a synthetic chemistry perspective, the cyclobutanone ring presents intriguing possibilities for ring expansion reactions and stereoselective transformations. These features align with current trends in green chemistry, where researchers seek efficient methods to construct complex molecules with minimal waste. The compound's molecular weight (approximately 196 g/mol) and rotatable bond count (4) place it within the desirable range for fragment-based drug discovery, a technique gaining traction in high-throughput screening programs.

Analytical characterization of Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The CAS registry system (2138252-66-9) provides a crucial reference point for researchers navigating chemical databases, particularly when investigating structure-activity relationships (SAR) or patent landscapes. This becomes especially relevant as pharmaceutical companies increasingly leverage AI-driven drug design platforms that rely on precise chemical identifiers.

In material science applications, the compound's polar functional groups and rigid cyclic structure suggest potential in designing advanced polymers with specific thermal or mechanical properties. The ketone group offers a handle for further derivatization, while the tertiary amine could participate in coordination chemistry – an area seeing renewed interest for catalysis and sensor development.

The safety profile of Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- remains an active area of investigation, with researchers employing in silico toxicity prediction tools alongside traditional in vitro assays. This dual approach reflects the growing emphasis on predictive toxicology in early-stage research, helping to identify promising candidates while minimizing attrition rates in drug development pipelines.

As the scientific community continues to explore small molecule therapeutics, compounds like Cyclobutanone, 2-[2-(4-methyl-1-piperazinyl)ethyl]- (CAS 2138252-66-9) demonstrate how strategic molecular design can address multiple challenges simultaneously. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it particularly valuable in current efforts to develop orally bioavailable compounds – a key consideration addressed in recent medicinal chemistry publications and conference proceedings.

Looking ahead, researchers anticipate novel applications emerging as more data becomes available about this compound's physicochemical properties and biological interactions. The integration of machine learning in chemical research may further unlock its potential, particularly in identifying unexpected structure-property relationships that could lead to breakthroughs in personalized medicine and targeted therapies.